Cas no 1391069-38-7 (3-Iodo-1H-pyrrole-2-carbonitrile)
3-Iodo-1H-pyrrole-2-carbonitrile is a heterocyclic organic compound featuring an iodine substituent at the 3-position and a nitrile group at the 2-position of the pyrrole ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex pyrrole derivatives and pharmaceuticals. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the nitrile group provides a handle for further functionalization. Its stability and well-defined reactivity profile make it valuable for researchers developing agrochemicals, medicinal compounds, and advanced materials. The compound is typically handled under inert conditions to preserve its integrity.
1391069-38-7 structure
Product Name:3-Iodo-1H-pyrrole-2-carbonitrile
CAS No:1391069-38-7
MF:C5H3IN2
MW:217.99519276619
CID:1090675
PubChem ID:72183146
Update Time:2025-05-27
3-Iodo-1H-pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Iodo-1H-pyrrole-2-carbonitrile
- SB62958
- 1391069-38-7
- DTXSID30858637
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- Inchi： 1S/C5H3IN2/c6-4-1-2-8-5(4)3-7/h1-2,8H
- InChI Key： VXZPIRFSUHPBQK-UHFFFAOYSA-N
- SMILES： IC1C=CNC=1C#N
Computed Properties
- Exact Mass: 217.93410g/mol
- Monoisotopic Mass: 217.93410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 39.6Ų
3-Iodo-1H-pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109008086-1g |
3-Iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$400.00 | 2022-04-02 | |
| Chemenu | CM196578-1g |
3-iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM196578-1g |
3-iodo-1H-pyrrole-2-carbonitrile |
1391069-38-7 | 95% | 1g |
$385 | 2023-03-07 |
3-Iodo-1H-pyrrole-2-carbonitrile Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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